molecular formula C25H29N5O2 B6447019 2-(4-{[4-(4-acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile CAS No. 2640880-83-5

2-(4-{[4-(4-acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile

Cat. No.: B6447019
CAS No.: 2640880-83-5
M. Wt: 431.5 g/mol
InChI Key: INBIQOUKCJUBPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-{[4-(4-Acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile is a complex heterocyclic compound featuring a quinoline core substituted with a carbonitrile group at position 3 and a piperidinyl-oxy-butynyl-acetylpiperazine moiety at position 2. Its structural complexity arises from the integration of a quinoline scaffold, a piperidine ring, and a butynyl linker functionalized with a 4-acetylpiperazine group. This design is hypothesized to enhance binding affinity and metabolic stability, making it a candidate for pharmaceutical applications, particularly in kinase inhibition or receptor modulation.

Properties

IUPAC Name

2-[4-[4-(4-acetylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]quinoline-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H29N5O2/c1-20(31)29-15-13-28(14-16-29)10-4-5-17-32-23-8-11-30(12-9-23)25-22(19-26)18-21-6-2-3-7-24(21)27-25/h2-3,6-7,18,23H,8-17H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INBIQOUKCJUBPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCN(CC1)CC#CCOC2CCN(CC2)C3=NC4=CC=CC=C4C=C3C#N
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H29N5O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

431.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Core Heterocycle Variations

  • Quinoline vs. Pyridine Derivatives: The target compound’s quinoline core distinguishes it from pyridine-based analogues like 2-(4-methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile ().
  • Spiro-Piperidine-Quinoline Systems: Compounds such as 1-acyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinolines] () share a fused piperidine-quinoline framework but lack the acetylpiperazine-butynyloxy side chain. Their synthesis via acylation of piperidine precursors achieves high yields (>90%), suggesting similar efficiency could apply to the target compound’s synthesis .

Substituent Modifications

  • Acetylpiperazine vs. Ethyl/Methylpiperazine : The acetylpiperazine group in the target compound contrasts with 2-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyridine-3-carbonitrile (PubChem, ). Acetylation may reduce basicity and improve blood-brain barrier penetration compared to ethyl or methyl substituents.
  • Butynyloxy Linker: The butynyloxy spacer in the target compound is absent in 2-amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine-3-carbonitrile derivatives (). This linker likely enhances conformational rigidity and may influence solubility .

Physicochemical and Analytical Data

Table 1: Comparative Analysis of Key Properties

Compound Name Core Structure Key Substituents Synthetic Yield Analytical Methods
2-(4-{[4-(4-Acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile (Target) Quinoline Acetylpiperazine, butynyloxy, piperidine N/A* IR, NMR (hypothetical)
1'-Acyl-1-benzyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinolines] () Spiro-quinoline Acyl groups (e.g., acetyl, benzoyl) >90% IR, GC-MS
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine-3-carbonitrile () Pyridine Disubstituted cyclohexanedione, aniline Moderate IR, ¹H NMR, Mass Spectra
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile () Pyridine Methylpiperazine, thiophene, phenyl High X-ray crystallography

Key Observations

  • Synthetic Efficiency: The spiro-piperidine-quinoline compounds () and pyridine derivatives () achieve high yields, suggesting that the target compound’s synthesis could benefit from similar optimized acylation or cyclization protocols .
  • Analytical Rigor : X-ray crystallography () provides precise structural data, whereas the target compound’s characterization would likely require complementary techniques like ¹H NMR and high-resolution mass spectrometry to confirm regiochemistry .

Functional Implications

  • Solubility and Bioavailability: The acetylpiperazine group may enhance solubility compared to ethyl or methyl analogues (), though the quinoline core’s hydrophobicity could offset this advantage.
  • Metabolic Stability : The butynyloxy linker’s rigidity might reduce oxidative metabolism relative to flexible alkyl chains in compounds like those in .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.